Cas no 961-01-3 (4(1H)-Pyridazinone, 3,5-diphenyl-)

4(1H)-Pyridazinone, 3,5-diphenyl- structure
961-01-3 structure
Product name:4(1H)-Pyridazinone, 3,5-diphenyl-
CAS No:961-01-3
MF:C16H12N2O
MW:248.27928352356
CID:751567
PubChem ID:619203

4(1H)-Pyridazinone, 3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridazinone, 3,5-diphenyl-
    • 3,5-diphenyl-1H-pyridazin-4-one
    • 3,5-Diphenyl-4(1H)-pyridazinone
    • 3,5-Diphenyl-4(1H)-pyridazinone #
    • 961-01-3
    • 3,5-Diphenylpyridazin-4(1H)-one
    • DTXSID80347228
    • SCHEMBL9246456
    • 3,5-Diphenyl-pyridazin-4(1H)-one
    • Inchi: InChI=1S/C16H12N2O/c19-16-14(12-7-3-1-4-8-12)11-17-18-15(16)13-9-5-2-6-10-13/h1-11H,(H,17,19)
    • InChI Key: VTJNJYIDNUJVOO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CNN=C(C2=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 248.094963011g/mol
  • Monoisotopic Mass: 248.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • XLogP3: 3.2

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